Cas no 67953-30-4 (ammonium 4-butylnaphthalene-1-sulphonate)

• Product Name: ammonium 4-butylnaphthalene-1-sulphonate
• CAS No: 67953-30-4
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 967999
• PubChem ID: 106242
• Update Time: 2025-04-19

ammonium 4-butylnaphthalene-1-sulphonate Chemical and Physical Properties

Names and Identifiers

• ammonium 4-butylnaphthalene-1-sulphonate
• 1-Naphthalenesulfonic acid, 4-butyl-, ammonium salt
• 67953-30-4
• 1-Naphthalenesulfonic acid, 4-butyl-, ammonium salt (1:1)
• DTXSID3070919
• EINECS 267-949-2
• SHGFGWXMCXHUND-UHFFFAOYSA-N

• Inchi： 1S/C14H16O3S.H3N/c1-2-3-6-11-9-10-14(18(15,16)17)13-8-5-4-7-12(11)13;/h4-5,7-10H,2-3,6H2,1H3,(H,15,16,17);1H3
• InChI Key： SHGFGWXMCXHUND-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)CCCC)(=O)(=O)O.N

Computed Properties

• Exact Mass: 281.10856464g/mol
• Monoisotopic Mass: 281.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų